Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0196362 [(1S,3E,5R)-3-[(2E)-2-[(1R,3As,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-5-[tert-butyl(dimethyl)silyl]oxy-2-methylidenecyclohexyl]oxy-tert-butyl-dimethylsilane 111594-58-2 C40H72O2Si2
VC0196315 Calcipotriol Impurity D 112827-99-3 C27H40O3
VC0196319 (E,1R,4R)-4-[(1R,3As,4E,7aR)-4-[(2E)-2-[(3S,5R)-3,5-bis[[tert-butyl(dimethyl)silyl]oxy]-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-1-cyclopropylpent-2-en-1-ol 112849-26-0 C39H68O3Si2
VC0195985 Imipramine hydrochloride 113-52-0 C19H25ClN2
VC0196320 Calcipotriol Impurity C 113082-99-8 C27H40O3
VC0196371 (1R)-3-[(E)-2-[(1R,3Ar,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-1,2,3,3a,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol 115-61-7 C28H44O
VC0196304 6-Hydroxy Buspirone 125481-61-0 C21H31N5O3
VC0196321 Calcipotriol, anhydrous impurity A [EP] 126860-83-1 C27H38O3
VC0196326 (2-((3R,5R)-3,5-Bis((tert-butyldimethylsilyl)oxy)cyclohexylidene)ethyl)diphenylphosphine oxide 139356-39-1 C32H51O3PSi2
VC0195984 N-Demethyl Trimipramine 2293-21-2 C19H24N2
VC0196310 1,2,3,4-Tetrahydro-4,6-Dihydroxy-2-Methyl-Isoquinoline 23824-24-0 C10H13NO2
VC0196307 5-Chloro-2-methyl-4-Isothiazolin-3-one 26172-55-4 C4H4ClNOS
VC0196305 7-Beta-Spironolactone 33784-05-3 C24H32O4S
VC0196229 1,1,1-Trichloro-2,2,2-trifluoroethane 354-58-5 C2Cl3F3
Cl2FCCClF2
C2Cl3F3
VC0196235 Estra-1,3,5(10),7-tetraene-3,17-diol, (17alpha)- 3563-27-7 C18H22O2
VC0196343 Lumisterol 474-69-1 C28H44O
VC0196234 Estra-1,3,5(10),7-tetraen-17-one, 3-hydroxy- 474-86-2 C18H20O2
VC0196231 17α-Dihydro Equilenin 3-Sulfate Sodium Salt 56086-66-9 C18H19O5S . Na
VC0196230 Ethyl Methanesulfonate 62-50-0 C3H8O3S
VC0196254 2-[Carbamoyl-[(5-nitrofuran-2-yl)methylideneamino]amino]acetic acid 63981-22-6 C8H8N4O6
VC0196226 Estra-1,3,5(10),7-tetraene-3,17alpha-diol 651-55-8 C18H22O2
VC0196330 Epi-Calcitriol 66791-71-7 C27H44O3
VC0196317 5,6-trans Calcitriol 73837-24-8 C27H44NO3
VC0196338 (1R,3Ar,7aR)-1-[(E,2R,5S)-6-hydroxy-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one 95716-68-0 C19H32O2
VC0196328 (1R,3Ar,7aR)-1-[(E,2R,5S)-5,6-dimethyl-6-trimethylsilyloxyhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one 95716-69-1 C22H40O2Si